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Compound of Interest

Compound Name:
2',4'-Difluoro-3-

phenylpropiophenone

CAS No.: 898788-87-9

Cat. No.: B1327403

Get Quote

Chemical Ontology: Dihydrochalcone Derivative | CAS: 898788-87-9 | Role: API Intermediate &

Pharmacophore Scaffold

Executive Summary & Strategic Utility
In modern drug discovery, the 2,4-difluorophenyl moiety is a "privileged structure." It is

extensively utilized to enhance metabolic stability by blocking the P450-mediated oxidation of

aromatic rings (specifically at the metabolically vulnerable 2 and 4 positions).

2',4'-Difluoro-3-phenylpropiophenone (hereafter DFPP) serves as a specialized electrophilic

building block. Unlike simple acetophenones, the 3-phenylpropyl chain provides a pre-installed

hydrophobic linker, making DFPP an ideal precursor for:

Homoisoflavonoids: Via cyclization strategies.

Kinase Inhibitors: As a scaffold for ATP-binding pocket occupancy where the difluorophenyl

group engages in pi-stacking interactions.
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Antifungal Agents: As a chain-extended analogue of the azole class intermediates.

Molecular Architecture & Physiochemical Profile
The molecule consists of a 2,4-difluorophenyl ring linked via a propyl-1-one spacer to a distal

phenyl ring.

Structural Data Table
Property Value / Description

IUPAC Name 1-(2,4-Difluorophenyl)-3-phenylpropan-1-one

Molecular Formula C₁₅H₁₂F₂O

Molecular Weight 246.25 g/mol

Exact Mass 246.0856

LogP (Predicted) ~3.8 (Highly Lipophilic)

H-Bond Acceptors 2 (C=O, F)

H-Bond Donors 0

Rotatable Bonds 4

Fluorine Electrostatics & Conformation
The ortho-fluorine (2'-position) exerts a significant steric and electronic effect on the carbonyl

group. It forces the carbonyl out of coplanarity with the aromatic ring to minimize dipole

repulsion, slightly reducing the electrophilicity of the ketone compared to the non-fluorinated

analogue. This is a critical consideration for downstream nucleophilic additions.

Pharmacophore Logic

2,4-Difluorophenyl
(Metabolic Blockade)

Propan-1-one Linker
(Flexible Spacer)

 C1-C(=O) Bond Distal Phenyl Ring
(Hydrophobic Interaction)

 C3-C1' BondFluorine Substituents:
Increase Lipophilicity

Block Metabolism
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Figure 1: Pharmacophore segmentation of DFPP showing functional regions.

Synthetic Pathways
Two primary routes are validated for high-purity synthesis. Method A is preferred for industrial

scalability, while Method B is used for convergent synthesis when the aldehyde precursor is

readily available.

Method A: Friedel-Crafts Acylation (Scalable)
This method utilizes 1,3-difluorobenzene and hydrocinnamoyl chloride. It is highly

regioselective due to the directing effects of the fluorine atoms.

Reagents: 1,3-Difluorobenzene, 3-Phenylpropionyl chloride, AlCl₃ (Lewis Acid).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

Thermodynamics: Exothermic; requires cryo-cooling (0°C to -10°C) during addition.

Method B: Hydrogenation of Chalcone (Lab Scale)
Reduction of (E)-1-(2,4-difluorophenyl)-3-phenylprop-2-en-1-one.

Precursor: 2',4'-Difluorochalcone.

Catalyst: Pd/C (10%) or Wilkinson's Catalyst.

Condition: H₂ (1 atm), Ethanol/EtOAc, RT.

Detailed Protocol: Friedel-Crafts Acylation
This protocol ensures >95% regioselectivity for the 1-position (between the fluorines is

sterically hindered; para to F is preferred).

Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and pressure-equalizing addition funnel.
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Lewis Acid Activation: Charge flask with anhydrous AlCl₃ (1.1 eq) and anhydrous DCM (5

vol). Cool to 0°C.

Acyl Chloride Formation (In-situ): If starting from hydrocinnamic acid, convert to acid chloride

using SOCl₂/DMF cat. Remove excess SOCl₂ before use.

Addition 1: Add 3-phenylpropionyl chloride (1.0 eq) dropwise to the AlCl₃ slurry. Stir for 15

min to form the acylium ion complex.

Addition 2: Add 1,3-difluorobenzene (1.05 eq) dropwise, maintaining internal temp < 5°C.

Reaction: Warm to Room Temperature (RT) and reflux for 2-4 hours. Monitor by TLC

(Hexane:EtOAc 9:1).

Quench: Pour reaction mixture slowly onto crushed ice/HCl.

Workup: Extract with DCM (3x). Wash organics with Brine, NaHCO₃. Dry over MgSO₄.

Purification: Recrystallization from Ethanol or Flash Chromatography (SiO₂).

1,3-Difluorobenzene 3-Phenylpropionyl Chloride

Acylium Ion Complex
[AlCl3]

AlCl3, DCM, 0°C

2',4'-Difluoro-3-phenylpropiophenone
(Target)

+ SM1, Reflux 4h
Electrophilic Aromatic Subst.

2',4'-Difluorochalcone

H2, Pd/C
(Reduction)
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Figure 2: Synthetic logic flow comparing the Friedel-Crafts route (Solid) and Chalcone

Reduction (Dashed).

Structural Characterization & Quality Control
Verification of the 2,4-substitution pattern is critical, as 2,6-isomers are common impurities in

poor quality synthesis.

Expected Spectroscopic Signatures[1]
Technique Diagnostic Signal Mechanistic Interpretation

¹H NMR (CDCl₃) δ 7.95 (td, 1H)

H-6': The proton at position 6'

is deshielded by the carbonyl

but split by F-4' and F-2'.

¹H NMR (CDCl₃) δ 6.90 - 7.05 (m, 2H)
H-3', H-5': Upfield shift due to

shielding by fluorine lone pairs.

¹H NMR (CDCl₃) δ 3.25 (t, 2H), 3.05 (t, 2H)

-CH₂-CH₂-: Characteristic

triplets of the dihydrochalcone

bridge.

¹³C NMR δ ~196.0 ppm

C=O: Carbonyl carbon, split

into a triplet or doublet of

doublets by F atoms.

¹⁹F NMR δ -105 to -110 ppm
F-2', F-4': Distinct signals

showing coupling to protons.

IR Spectroscopy 1680-1690 cm⁻¹

ν(C=O): Ketone stretch. Lower

frequency than non-fluorinated

analogs due to conjugation.

Impurity Profiling
Impurity A (Regioisomer): 2',6'-Difluoro-3-phenylpropiophenone. Detected by ¹H NMR

(symmetry in aromatic region).
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Impurity B (Hydrolysis): Hydrocinnamic acid. Detected by broad -OH stretch in IR and acidic

shift in NMR.

Application in Drug Development[2]
DFPP is not just a passive intermediate; it is a scaffold for Lead Optimization.

Metabolic Stability Enhancement
Replacing a standard phenyl ring with the 2,4-difluorophenyl moiety (via DFPP) typically

increases the half-life (

) of a drug candidate. The C-F bond (approx. 116 kcal/mol) is resistant to Cytochrome P450
hydroxylation.

Synthesis of Chiral Alcohols
DFPP can be enantioselectively reduced (using CBS catalysts or biocatalysis) to form 1-(2,4-

difluorophenyl)-3-phenylpropan-1-ol, a chiral synthon for serotonin reuptake inhibitors.

Heterocycle Formation
The ketone is a gateway to triazoles (antifungals) or pyrazoles (COX-2 inhibitors).

Example Workflow: Synthesis of a Pyrazole Derivative

Formylation: React DFPP with DMF-DMA to form the enaminone.

Cyclization: React enaminone with Hydrazine Hydrate.

Result: 3-(2,4-difluorophenyl)-4-benzyl-pyrazole (Potential kinase inhibitor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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